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Compound of Interest

Compound Name: Triacetin-d9

Cat. No.: B15573537

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Triacetin-d9 (Glyceryl Triacetate-d9). While specific safety data for the deuterated form is
limited, the information presented here is based on the well-documented profile of its non-
deuterated analogue, Triacetin (CAS 102-76-1). The substitution of hydrogen with deuterium is
not expected to significantly alter the chemical's primary toxicological or hazardous properties.
This document synthesizes information from safety data sheets (SDS), regulatory sources, and
scientific literature to ensure safe laboratory practices.

Chemical and Physical Properties

Triacetin-d9 is the deuterated form of Triacetin, a triester of glycerol and acetic acid.[1] It is a

clear, colorless, and odorless oily liquid.[2] Its physical properties are crucial for understanding
its behavior under various laboratory conditions.
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Property

Value

Source(s)

Chemical Formula

CoHsD9Os (representative) /
CoH1406 (base)

[2](3]

Molecular Weight ~227.26 g/mol [3]
CAS Number 2733570-86-8 [3]
Boiling Point 258 - 259 °C [4]
Melting Point / Freezing Point 3°C [4]

Density

~1.16 g/cm3 at 25 °C

Flash Point

138 - 148 °C (closed cup)

[4]

Auto-ignition Temperature

433 °C

[4]

Vapor Pressure

0.0025 mmHg at 25 °C

[4]

Water Solubility

52,130 - 58,000 mg/L at 24.5-
25°C

[5]16]

Log P (octanol/water)

0.25

Toxicological Information

Triacetin is characterized by low acute toxicity.[7] According to the Globally Harmonized System
(GHS), it does not meet the criteria for classification as a hazardous substance.[8][9]

, Toxici

Route Endpoint Value Species Source(s)
Rat
Oral LD50 > 2,000 mg/kg [4][8][10][11]
(male/female)
_ >1.721 mg/L (4 Rat
Inhalation LC50 [4][10]
h) (male/female)
> 5,000 mg/kg .
Dermal LD50 Rabbit [12]

bw
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Irritation and Sensitization

» Skin Irritation: Not classified as a skin irritant.[8][10] Mild irritation may occur upon prolonged
contact.[4][12]

o Eye Irritation: Not classified as an eye irritant.[8][10] May cause redness and irritation upon
direct contact.[4]

o Sensitization: Not classified as a skin or respiratory sensitizer.[7][8]

Chronic Exposure

o Germ Cell Mutagenicity: Not classified as a mutagen.[7][8] An Ames test was negative.[10]
» Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[10][11]

¢ Reproductive Toxicity: Not classified as a reproductive toxicant.[8][13] A No-Observed-
Adverse-Effect-Level (NOAEL) for maternal and developmental toxicity was established at
1000 mg/kg bw/day in rats.[13]

Ecological Information

Triacetin is not expected to be harmful to aquatic life.

Test Type Endpoint Value Species Duration Source(s)
Oryzias

Toxicity to latipes

_ LC50 > 100 mg/L 96 h [4][10]

Fish (Japanese
rice fish)

Toxicity to Daphnia

Aquatic EC50 380 mg/L magna 48 h [10]

Invertebrates (Water flea)

Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and ensure
laboratory safety.
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Safe Handling Procedures

e Use in a well-ventilated area.[14]

e Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE).
[12]

» Do not eat, drink, or smoke when handling the product.[11][14]

e Wash hands thoroughly after handling.[10][14]

o Keep containers tightly closed when not in use.[10][11]

» Avoid sources of ignition such as open flames, sparks, and hot surfaces.[12][14]

» Prevent spillage from entering drains or waterways.[14]

Storage Conditions

» Store in a cool, dry, and well-ventilated area.[10][14]
o Keep in original, tightly sealed containers.[14]
o Store away from incompatible materials, particularly strong oxidizing agents.[8][11][14]

» Protect containers from physical damage.[14]

Experimental Protocols

The toxicological data presented in the safety data sheets are based on standardized testing
guidelines, primarily from the Organisation for Economic Co-operation and Development
(OECD). Detailled protocols are extensive; the principles of the key cited tests are summarized
below.

o OECD Test Guideline 401 (Acute Oral Toxicity): This guideline details a method for
assessing the acute toxic effects of a substance when administered orally in a single dose. A
group of rodents is dosed at one or more fixed levels. Observations of effects and mortality
are made over a period of at least 14 days. The LD50 (the statistically derived single dose of
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a substance that can be expected to cause death in 50% of the animals) is determined. For
Triacetin, the LD50 was found to be greater than 2,000 mg/kg.[4][10]

OECD Test Guideline 403 (Acute Inhalation Toxicity): This test evaluates the toxicity of a
substance upon inhalation over a short period (typically 4 hours). Animals are exposed to the
substance as a gas, vapor, or aerosol in a chamber. The concentration that causes mortality
in 50% of the test animals (LC50) is calculated. The LC50 for Triacetin was determined to be
greater than 1.721 mg/L.[4][10]

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline assesses the
potential of a substance to cause irritation or corrosion when applied to the skin. A small
amount of the substance is applied to a shaved patch of skin on a test animal (usually a
rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specific
intervals. Triacetin was found to cause no skin irritation in a 4-hour test.[10]

OECD Test Guideline 203 (Fish, Acute Toxicity Test): This test is designed to determine the
median lethal concentration (LC50) of a substance to fish. Fish are exposed to the test
substance in water for 96 hours. The LC50 is the concentration estimated to be lethal to 50%
of the fish in the test group. For Triacetin, the LC50 was greater than 100 mg/L.[4][10]

Visualized Workflow: Safe Chemical Handling

The following diagram illustrates the standard workflow for handling a chemical substance like
Triacetin-d9 in a research environment, from procurement to disposal.
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Workflow for Safe Handling of Triacetin-d9

Accidental Spill

Contain & Clean Up
(Refer to Section 6 of SDS)
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Safe chemical handling workflow.
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Emergency and First-Aid Measures

In case of exposure, follow these first-aid guidelines.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[10]

o Skin Contact: Wash off with soap and plenty of water.[10] Remove contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[10][14]

 Ingestion: Do NOT induce vomiting.[14] Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a doctor if feeling unwell.[10]

Fire and Accidental Release Measures

o Fire Fighting: Triacetin is a combustible liquid.[4] Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide as extinguishing media.[10][11] Firefighters should wear self-
contained breathing apparatus (SCBA) and full protective gear.[10][15]

e Accidental Release:

o

Ensure adequate ventilation and remove all ignition sources.[14]

[¢]

Wear appropriate personal protective equipment.[14]

[¢]

Contain the spill using sand, earth, or vermiculite.[14]

o

Collect the absorbed material into labeled containers for disposal.[14]

o

Clean the affected area and prevent runoff into drains.[14]

This guide is intended for informational purposes and should not replace a formal risk
assessment or the specific guidance provided in a substance's Safety Data Sheet. Always
consult the most current SDS for Triacetin-d9 from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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